Cas no 1805326-01-5 (Ethyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate
• CAS No: 1805326-01-5
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 4917442
• Update Time: 2025-05-19

Ethyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate

• Inchi： 1S/C9H9F2NO4/c1-2-16-9(15)6-4(13)3-5(14)12-7(6)8(10)11/h3,8H,2H2,1H3,(H2,12,13,14)
• InChI Key： YIUGSQITHSZLMF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)C(=CC(N1)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 387
• XLogP3: 0.7
• Topological Polar Surface Area: 75.6

Additional information on Ethyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate

Comprehensive Guide to Ethyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate (CAS No. 1805326-01-5)

Ethyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate (CAS No. 1805326-01-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine carboxylate family, characterized by its unique difluoromethyl and hydroxyl functional groups. Researchers and industry professionals often search for its synthesis methods, applications in drug discovery, and role in agrochemical formulations.

The molecular structure of Ethyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate makes it a versatile intermediate in organic synthesis. Its CAS No. 1805326-01-5 is frequently referenced in patent filings and scientific literature, highlighting its importance in developing novel bioactive molecules. One of the trending topics in this context is its potential use in sustainable agriculture, where researchers explore its efficacy as a precursor for eco-friendly pesticides.

In the pharmaceutical sector, Ethyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate is studied for its role in medicinal chemistry. The difluoromethyl group is known to enhance the metabolic stability of drug candidates, making this compound a valuable building block for small-molecule therapeutics. Recent studies have investigated its incorporation into anti-inflammatory and antiviral agents, aligning with the growing demand for innovative treatments.

From a commercial perspective, the demand for CAS No. 1805326-01-5 is driven by its applications in high-value chemical synthesis. Suppliers and manufacturers often highlight its purity standards and scalable production processes, which are critical for ensuring consistent quality in industrial applications. Additionally, its relevance in green chemistry initiatives has made it a subject of interest for companies aiming to reduce environmental impact.

The compound’s physicochemical properties, such as solubility and stability, are frequently discussed in research forums. Scientists are particularly interested in optimizing its crystallization techniques and storage conditions to improve handling and shelf life. These aspects are crucial for laboratories and production facilities that rely on Ethyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate for large-scale applications.

Another area of exploration is the regulatory status of CAS No. 1805326-01-5. While it is not classified as a hazardous material, compliance with global chemical regulations (e.g., REACH, TSCA) is essential for its trade and use. Companies often seek guidance on safety data sheets (SDS) and transportation guidelines to ensure adherence to international standards.

In summary, Ethyl 2-(difluoromethyl)-4,6-dihydroxypyridine-3-carboxylate (CAS No. 1805326-01-5) is a compound of significant scientific and industrial value. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a focal point for innovation. As research progresses, its role in addressing global health and sustainability challenges is expected to expand further.